Cas no 89553-30-0 (2,6-Octadiene, 1,1-diethoxy-3,7-dimethyl-, (E)-)

• Product Name: 2,6-Octadiene, 1,1-diethoxy-3,7-dimethyl-, (E)-
• CAS No: 89553-30-0
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 596777
• PubChem ID: 5365794
• Update Time: 2025-04-19

2,6-Octadiene, 1,1-diethoxy-3,7-dimethyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadiene, 1,1-diethoxy-3,7-dimethyl-, (E)-
• 1,1-diethoxy-3,7-dimethylocta-2,6-diene
• UNII-R155R4727D
• DTXCID00809954
• FEMA No. 2304, E-
• A865770
• 3,7-Dimethyl-2,6-octadienal diethyl acetal
• CHEBI:179327
• citral diethylacetal
• (2E)-1,1-Diethoxy-3,7-dimethyl-octa-2,6-diene
• Geranial diethyl acetal
• BS-42281
• DTXSID90860014
• (2E)-1,1-diethoxy-3,7-dimethylocta-2,6-diene
• Citral diethyl acetal, >=93%
• 2,6-Octadienal, 3,7-dimethyl-, diethyl acetal
• 1,1-Diethoxy-3,7-dimethyl-octa-2,6-diene, (2E)-
• 7492-66-2
• 89553-30-0
• 2,6-Octadiene, 1,1-diethoxy-3,7-dimethyl-, (2E)-
• citraldiethylacetal
• NCGC00357229-01
• EINECS 231-323-7
• 1,1-Diethoxy-3,7-dimethyl-2,6-octadiene
• AKOS025310590
• R155R4727D
• AI3-25078
• FEMA No. 2304
• UNII-2P54T5RT3L
• AKOS015901959
• ?1,1-Diethoxy-3,7-dimethylocta-2,6-diene
• Q27255333
• CAS-7492-66-2
• CCRIS 4600
• DTXSID1024837
• W-104405
• (2E)-1,1-Diethoxy-3,7-dimethyl-2,6-octadiene #
• NS00012103
• CITRAL DIETHYL ACETAL
• Tox21_304016
• 2P54T5RT3L
• (2E)-1,1-Diethoxy-3,7-dimethyl-2,6-octadiene
• 2,6-Octadiene, 1,1-diethoxy-3,7-dimethyl-
• NTXGFKWLJFHGGJ-ACCUITESSA-N

• Inchi： 1S/C14H26O2/c1-6-15-14(16-7-2)11-13(5)10-8-9-12(3)4/h9,11,14H,6-8,10H2,1-5H3/b13-11+
• InChI Key： NTXGFKWLJFHGGJ-ACCUITESSA-N
• SMILES： O(CC)C(/C=C(\C)/CC/C=C(\C)/C)OCC

Computed Properties

• Exact Mass: 226.193280068g/mol
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 18.5Ų